5-(6,8-Bis(phenylthio)benz(cd)indol-2(1H)-ylidene)-1,3-dimethyl-1H,3H,5H-pyrimidine-2,4,6-trione 5-(6,8-Bis(phenylthio)benz(cd)indol-2(1H)-ylidene)-1,3-dimethyl-1H,3H,5H-pyrimidine-2,4,6-trione
Brand Name: Vulcanchem
CAS No.: 80019-21-2
VCID: VC17031503
InChI: InChI=1S/C29H21N3O3S2/c1-31-27(33)24(28(34)32(2)29(31)35)25-20-15-9-14-19-21(36-17-10-5-3-6-11-17)16-22(26(30-25)23(19)20)37-18-12-7-4-8-13-18/h3-16,33H,1-2H3
SMILES:
Molecular Formula: C29H21N3O3S2
Molecular Weight: 523.6 g/mol

5-(6,8-Bis(phenylthio)benz(cd)indol-2(1H)-ylidene)-1,3-dimethyl-1H,3H,5H-pyrimidine-2,4,6-trione

CAS No.: 80019-21-2

Cat. No.: VC17031503

Molecular Formula: C29H21N3O3S2

Molecular Weight: 523.6 g/mol

* For research use only. Not for human or veterinary use.

5-(6,8-Bis(phenylthio)benz(cd)indol-2(1H)-ylidene)-1,3-dimethyl-1H,3H,5H-pyrimidine-2,4,6-trione - 80019-21-2

Specification

CAS No. 80019-21-2
Molecular Formula C29H21N3O3S2
Molecular Weight 523.6 g/mol
IUPAC Name 5-[6,8-bis(phenylsulfanyl)benzo[cd]indol-2-yl]-6-hydroxy-1,3-dimethylpyrimidine-2,4-dione
Standard InChI InChI=1S/C29H21N3O3S2/c1-31-27(33)24(28(34)32(2)29(31)35)25-20-15-9-14-19-21(36-17-10-5-3-6-11-17)16-22(26(30-25)23(19)20)37-18-12-7-4-8-13-18/h3-16,33H,1-2H3
Standard InChI Key BIOINKYPRLWJFS-UHFFFAOYSA-N
Canonical SMILES CN1C(=C(C(=O)N(C1=O)C)C2=NC3=C(C=C(C4=C3C2=CC=C4)SC5=CC=CC=C5)SC6=CC=CC=C6)O

Introduction

5-(6,8-Bis(phenylthio)benz(cd)indol-2(1H)-ylidene)-1,3-dimethyl-1H,3H,5H-pyrimidine-2,4,6-trione is a complex organic compound known for its unique structural features and potential applications in various scientific fields. It is characterized by the presence of multiple aromatic rings and sulfur atoms, contributing to its distinct chemical properties. The compound is recognized under the CAS number 80019-21-2 and has a molecular formula of C29H21N3O3S2, with a molecular weight of approximately 523.63 g/mol .

Synthesis and Characterization

The synthesis of 5-(6,8-Bis(phenylthio)benz(cd)indol-2(1H)-ylidene)-1,3-dimethyl-1H,3H,5H-pyrimidine-2,4,6-trione typically involves several key steps that require high temperatures and specific solvents like dichloromethane or methanol. Analytical techniques such as thin-layer chromatography (TLC) and nuclear magnetic resonance (NMR) spectroscopy are used to monitor the progress and purity of the synthesized compound.

Potential Applications

This compound falls under the category of pyrimidine derivatives, specifically those that incorporate indole and thioether functionalities. Its classification is significant as it relates to its chemical behavior and potential interactions within biological systems. Research indicates that compounds with similar structures exhibit antiproliferative activities against cancer cell lines, suggesting potential therapeutic applications in medicinal chemistry.

Research Findings

Studies on compounds with similar structures have shown promising results in drug development and organic synthesis. The unique properties of 5-(6,8-Bis(phenylthio)benz(cd)indol-2(1H)-ylidene)-1,3-dimethyl-1H,3H,5H-pyrimidine-2,4,6-trione lend it various applications in scientific research, particularly in the fields of medicinal chemistry and materials science .

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